Cas no 1379369-29-5 (2-(3-chloro-4-fluorophenyl)propan-2-ol)

2-(3-Chloro-4-fluorophenyl)propan-2-ol is a halogenated aromatic alcohol with potential applications as an intermediate in pharmaceutical and agrochemical synthesis. Its structure, featuring both chloro and fluoro substituents on the phenyl ring, enhances its reactivity and selectivity in electrophilic substitution and coupling reactions. The tertiary alcohol moiety offers versatility for further functionalization, such as oxidation or nucleophilic displacement. This compound is valued for its stability under standard conditions and its compatibility with a range of synthetic protocols. Its well-defined stereochemistry and purity make it suitable for precision chemical transformations, particularly in the development of bioactive molecules.
2-(3-chloro-4-fluorophenyl)propan-2-ol structure
1379369-29-5 structure
Product Name:2-(3-chloro-4-fluorophenyl)propan-2-ol
CAS No:1379369-29-5
MF:C9H10ClFO
MW:188.626505374908
MDL:MFCD20528509
CID:5159940
PubChem ID:68225557
Update Time:2026-03-04

2-(3-chloro-4-fluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Chloro-4-fluorophenyl)-2-propanol
    • 2-(3-CHLORO-4-FLUOROPHENYL)PROPAN-2-OL
    • 2-(3-chloro-4-fluorophenyl)propan-2-ol
    • MDL: MFCD20528509
    • Inchi: 1S/C9H10ClFO/c1-9(2,12)6-3-4-8(11)7(10)5-6/h3-5,12H,1-2H3
    • InChI Key: TYERJQSPOJWGRN-UHFFFAOYSA-N
    • SMILES: CC(C1=CC=C(F)C(Cl)=C1)(O)C

Computed Properties

  • Exact Mass: 188.04
  • Monoisotopic Mass: 188.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2A^2
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 239.1±25.0 °C at 760 mmHg
  • Flash Point: 98.4±23.2 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

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Additional information on 2-(3-chloro-4-fluorophenyl)propan-2-ol

Comprehensive Overview of 2-(3-chloro-4-fluorophenyl)propan-2-ol (CAS No. 1379369-29-5)

2-(3-chloro-4-fluorophenyl)propan-2-ol (CAS No. 1379369-29-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-fluorophenyl moiety, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring a propan-2-ol group attached to a 3-chloro-4-fluorophenyl ring, offers versatile reactivity, making it valuable for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like 2-(3-chloro-4-fluorophenyl)propan-2-ol has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential role in developing targeted therapies, especially in oncology and neurology. The compound’s chloro-fluoro substitution pattern is a hotspot for structure-activity relationship (SAR) studies, as it influences binding affinity to biological targets. This aligns with the growing trend of precision medicine, where tailored molecular designs are pivotal.

The synthesis of CAS No. 1379369-29-5 typically involves multi-step organic reactions, including Grignard reactions or nucleophilic substitutions, to introduce the propan-2-ol functionality. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and structural integrity. Given the rising interest in sustainable chemistry, efforts are underway to optimize its production using green solvents and catalytic methods, reducing environmental impact.

From an industrial perspective, 2-(3-chloro-4-fluorophenyl)propan-2-ol is a key building block for crop protection agents and pharmaceutical intermediates. Its halogenated aromatic core contributes to the efficacy of herbicides and fungicides, addressing global challenges like food security and pest resistance. Additionally, its application in electronic materials, such as OLEDs, highlights its cross-disciplinary relevance.

Safety and regulatory compliance are paramount when handling CAS No. 1379369-29-5. While not classified as hazardous, proper personal protective equipment (PPE) and ventilation are recommended during laboratory use. The compound’s stability and storage conditions (e.g., inert atmosphere, low temperature) are frequently discussed in research forums, reflecting user concerns about long-term usability.

In conclusion, 2-(3-chloro-4-fluorophenyl)propan-2-ol exemplifies the intersection of chemical innovation and practical applications. Its role in advancing drug development and agrochemical solutions underscores its importance in modern science. As AI-driven drug design and high-throughput screening evolve, this compound is poised to remain a focal point in molecular research.

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